Cas no 10139-43-2 (2-(2-oxoazepan-4-yl)acetic acid)

2-(2-Oxoazepan-4-yl)acetic acid is a versatile heterocyclic compound featuring a seven-membered lactam (azepan-2-one) core with an acetic acid substituent at the 4-position. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The lactam moiety offers sites for further functionalization, while the carboxylic acid group enhances solubility and enables conjugation or derivatization. Its balanced lipophilicity and polarity contribute to favorable pharmacokinetic properties in drug design. The compound's stability under standard conditions facilitates handling and storage. Researchers utilize it in peptidomimetics, enzyme inhibitors, and scaffold diversification due to its conformational flexibility and compatibility with diverse reaction conditions.

2-(2-oxoazepan-4-yl)acetic acid structure

10139-43-2 structure

Product Name:2-(2-oxoazepan-4-yl)acetic acid

CAS No:10139-43-2

MF:C₈H₁₃NO₃

MW:171.193722486496

MDL:MFCD20647118

CID:97589

PubChem ID:71355819

Update Time:2025-10-22

2-(2-oxoazepan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Azepine-4-acetic acid, hexahydro-2-oxo-
- 2-(2-oxoazepan-4-yl)acetic acid
- DTXSID10780068
- 10139-43-2
- EN300-195590
- (2-Oxoazepan-4-yl)acetic acid
- Z1262530488
- MDL： MFCD20647118
- Inchi： 1S/C8H13NO3/c10-7-4-6(5-8(11)12)2-1-3-9-7/h6H,1-5H2,(H,9,10)(H,11,12)
- InChI Key： BXRYJUIICZGSSL-UHFFFAOYSA-N
- SMILES： O=C1CC(CC(=O)O)CCCN1

Computed Properties

Exact Mass: 171.089543g/mol
Monoisotopic Mass: 171.089543g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 171.19g/mol
XLogP3: -0.3
Topological Polar Surface Area: 66.4Å²

2-(2-oxoazepan-4-yl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-195590-0.05g	2-(2-oxoazepan-4-yl)acetic acid	10139-43-2	95.0%	0.05g	$162.0	2025-02-20
Enamine	EN300-195590-0.1g	2-(2-oxoazepan-4-yl)acetic acid	10139-43-2	95.0%	0.1g	$241.0	2025-02-20
Enamine	EN300-195590-0.25g	2-(2-oxoazepan-4-yl)acetic acid	10139-43-2	95.0%	0.25g	$347.0	2025-02-20
Enamine	EN300-195590-0.5g	2-(2-oxoazepan-4-yl)acetic acid	10139-43-2	95.0%	0.5g	$546.0	2025-02-20
Enamine	EN300-195590-1.0g	2-(2-oxoazepan-4-yl)acetic acid	10139-43-2	95.0%	1.0g	$699.0	2025-02-20
Enamine	EN300-195590-2.5g	2-(2-oxoazepan-4-yl)acetic acid	10139-43-2	95.0%	2.5g	$1370.0	2025-02-20
Enamine	EN300-195590-5.0g	2-(2-oxoazepan-4-yl)acetic acid	10139-43-2	95.0%	5.0g	$2028.0	2025-02-20
Enamine	EN300-195590-10.0g	2-(2-oxoazepan-4-yl)acetic acid	10139-43-2	95.0%	10.0g	$3007.0	2025-02-20
Enamine	EN300-195590-1g	2-(2-oxoazepan-4-yl)acetic acid	10139-43-2	95%	1g	$699.0	2023-09-17
Enamine	EN300-195590-5g	2-(2-oxoazepan-4-yl)acetic acid	10139-43-2	95%	5g	$2028.0	2023-09-17